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Compound of Interest

Compound Name:
Dialuminium chloride

pentahydroxide

Cat. No.: B1588746 Get Quote

For researchers, scientists, and professionals in drug development, precise chemical

nomenclature is paramount. This technical guide provides an in-depth overview of the various

synonyms and alternative names for dialuminium chloride pentahydroxide found in scientific

literature, regulatory documents, and commercial products. Understanding these synonyms is

crucial for conducting thorough literature reviews, interpreting safety data sheets, and ensuring

accurate communication in research and development.

Dialuminium chloride pentahydroxide, with the CAS Number 12042-91-0, is a widely used

inorganic polymer.[1][2][3] Its applications span from being an active ingredient in

antiperspirants and deodorants to a coagulant in water purification.[4][5][6] The complexity of

its structure and its various hydrated forms have led to a multitude of names in the literature.

Synonym Classification and Data
The synonyms for dialuminium chloride pentahydroxide can be broadly categorized into

several groups: IUPAC names, common and chemical names, and commercial or trade names.

The following table summarizes the most frequently encountered synonyms.
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Category Synonym

IUPAC Names dialuminium(3+) chloride pentahydroxide[7][8]

aluminum; chloroaluminum; pentahydrate[1][8]

dialuminum;chloride;pentahydroxide[9]

Aluminium Chloride Hydroxide[7][8]

Common & Chemical Names
Aluminum Chlorohydrate (ACH)[4][5][6][7][8][10]

[11][12][13]

Aluminium Chlorohydrate[4][5][8]

Polyaluminum Chloride (PAC)[4][11]

Basic Aluminum Chloride[4][9][11]

Aluminum Hydroxychloride[4][10][11][12][14]

Aluminum chloride hydroxide[7][8]

Aluminum chlorohydroxide[4][10][14]

Dialuminiumchloridpentahydroxid[2][4]

Aluminum(III) chloride pentahydroxide[4][9]

Aluminum chloride basic[4]

Aluminum chloride oxide[4][11]

Hydrated Forms Aluminum chlorohydroxide, dihydrate[10][12][14]

Aluminum hydroxychloride, dihydrate[10][12][14]

dialuminum;chloride;pentahydroxide;dihydrate[4

][6]

Trade Names Chlorhydrol®[4][11]

Microspherical® 95[4][11]

Micro-Dry®[4]

Reach® 101, 103, 301, 501[4]
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Locron®[8]

TRAMFLOC® 554[15]

Experimental Protocols
While this guide focuses on nomenclature, a brief mention of relevant experimental context is

useful. The identification and characterization of dialuminium chloride pentahydroxide and

its related compounds often involve techniques such as:

High-Performance Liquid Chromatography (HPLC): Used to separate and quantify the

different polymeric species of polyaluminum chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Particularly 27Al NMR, is a powerful tool

for characterizing the various aluminum species in solution.

X-ray Diffraction (XRD): Employed to determine the crystalline structure of the solid forms of

the compound.

Detailed experimental protocols for these techniques are highly specific to the instrumentation

and the exact nature of the sample being analyzed and are beyond the scope of this guide.

Researchers should consult specialized analytical chemistry literature for detailed

methodologies.

Visualization of Synonym Relationships
The following diagram illustrates the relationship between the primary chemical name and its

various synonyms, categorized for clarity.
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IUPAC Names

Common & Chemical Names

Hydrated Forms

Trade Names
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Hydroxide

is a

Aluminum Chlorohydrate
(ACH)

is commonly known as

Polyaluminum Chloride
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Basic Aluminum Chloride

is also called

Aluminum Hydroxychloride

is also called

Aluminum chlorohydroxide,
dihydrate
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pentahydroxide;dihydrate

can be found as
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is sold as

Micro-Dry®is sold as
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is sold as
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Caption: Relationship between Dialuminium Chloride Pentahydroxide and its synonyms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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